Cas no 1361585-69-4 (2,3,4,5-Tetrakis(perchlorophenyl)thiophene)

• Product Name: 2,3,4,5-Tetrakis(perchlorophenyl)thiophene
• CAS No: 1361585-69-4
• MF: C₂₈Cl₂₀S
• MW: 1077.42458724976
• CID: 4968740
• Update Time: 2025-06-23

2,3,4,5-Tetrakis(perchlorophenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-Tetrakis(perchlorophenyl)thiophene

• Inchi： 1S/C28Cl20S/c29-7-3(8(30)16(38)23(45)15(7)37)1-2(4-9(31)17(39)24(46)18(40)10(4)32)28(6-13(35)21(43)26(48)22(44)14(6)36)49-27(1)5-11(33)19(41)25(47)20(42)12(5)34
• InChI Key： QBNKLDUOQQJIRJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=C(C2C(=C(C(=C(C=2Cl)Cl)Cl)Cl)Cl)SC(C2C(=C(C(=C(C=2Cl)Cl)Cl)Cl)Cl)=C1C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 49
• Rotatable Bond Count: 4
• Complexity: 996
• XLogP3: 20.7
• Topological Polar Surface Area: 28.2

Additional information on 2,3,4,5-Tetrakis(perchlorophenyl)thiophene

Introduction to 2,3,4,5-Tetrakis(perchlorophenyl)thiophene (CAS No. 1361585-69-4)

2,3,4,5-Tetrakis(perchlorophenyl)thiophene, identified by the Chemical Abstracts Service Number (CAS No.) 1361585-69-4, is a specialized organic compound that has garnered significant attention in the field of advanced materials and pharmaceutical chemistry. This compound belongs to the class of perhalogenated heterocyclic aromatics, characterized by its thiophene core substituted with perchlorophenyl groups at all four positions. The unique structural and electronic properties of this molecule make it a promising candidate for various applications, including optoelectronic devices, organic semiconductors, and as a key intermediate in the synthesis of more complex chemical entities.

The synthesis of 2,3,4,5-Tetrakis(perchlorophenyl)thiophene involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the functionalization of a thiophene precursor, followed by selective halogenation and subsequent substitution with perchlorophenyl groups. This multi-step synthesis demands precise control over reaction conditions to ensure high yield and purity, underscoring the compound's complexity and the expertise required for its production.

In recent years, 2,3,4,5-Tetrakis(perchlorophenyl)thiophene has been extensively studied for its potential applications in the development of novel optoelectronic materials. The compound's extended π-conjugation system and strong electron-withdrawing nature impart exceptional charge transport properties, making it an ideal candidate for use in organic field-effect transistors (OFETs), organic light-emitting diodes (OLEDs), and photovoltaic cells. Research has demonstrated that thin films derived from this compound exhibit high charge mobility and excellent thermal stability, which are critical factors for practical device applications.

Moreover, the unique electronic structure of 2,3,4,5-Tetrakis(perchlorophenyl)thiophene has opened up new avenues in pharmaceutical research. The compound's ability to interact with biological targets due to its halogen-rich surface has led to investigations into its potential as an intermediate in drug discovery. While still in the early stages of exploration, preliminary studies suggest that derivatives of this molecule may exhibit interesting biological activities. The halogen atoms can serve as handles for further functionalization, allowing chemists to tailor the properties of the compound for specific therapeutic applications.

One of the most compelling aspects of 2,3,4,5-Tetrakis(perchlorophenyl)thiophene is its versatility in material science applications. Beyond optoelectronics and pharmaceuticals, this compound has shown promise in the development of advanced coatings and adhesives. Its robust chemical structure and resistance to environmental degradation make it suitable for protective coatings that require durability and chemical inertness. Additionally, its ability to form stable complexes with other materials opens up possibilities for use in catalysis and molecular recognition technologies.

The latest research on 2,3,4,5-Tetrakis(perchlorophenyl)thiophene has also explored its role in sustainable chemistry. As the demand for eco-friendly materials grows, scientists are increasingly interested in compounds that can be synthesized using greener methodologies. Efforts are underway to develop more sustainable routes to 2,3,4,5-Tetrakis(perchlorophenyl)thiophene, focusing on reducing waste and minimizing energy consumption during production. These efforts align with global trends toward more sustainable practices in chemical manufacturing.

In conclusion,2，3，4，5-Tetrakis(perchlorophenyl)thiophene (CAS No. 1361585-69-4) represents a fascinating example of how structural innovation can lead to novel materials with far-reaching applications。 Its unique properties make it a valuable asset in both academic research and industrial development， offering new possibilities across multiple fields。 As research continues to uncover new uses for this compound， it is likely that 2，3，4，5-Tetrakis(perchlorophenyl)thiophene will play an increasingly important role in shaping the future of advanced materials science。